Cas no 1806568-86-4 (Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate)

• Product Name: Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate
• CAS No: 1806568-86-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4959605
• Update Time: 2025-05-21

Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate

• Inchi： 1S/C11H14N2O4/c1-2-17-11(16)7-3-4-9(13-12)8(5-7)6-10(14)15/h3-5,13H,2,6,12H2,1H3,(H,14,15)
• InChI Key： HCFRBRBLXHYCJB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(CC(=O)O)C=1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: -1.4
• Topological Polar Surface Area: 102

Additional information on Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate

Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate (CAS No. 1806568-86-4): A Comprehensive Overview

Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate, identified by the CAS registry number 1806568-86-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a hydrazine moiety and a carboxymethyl substituent. The molecule's structure allows for versatile reactivity, making it a valuable precursor in the synthesis of various bioactive compounds.

The synthesis of Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process. These methods have been documented in several high-impact journals, highlighting the compound's potential for large-scale production.

One of the most promising applications of Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate lies in its role as an intermediate in drug discovery. The compound's ability to form stable amide bonds makes it an ideal candidate for constructing complex pharmacophores. Recent studies have demonstrated its utility in the development of anti-inflammatory agents and anticancer drugs. For instance, a research team at the University of California reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate has found use in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. A study published in Nature Materials highlighted the compound's potential as a building block for creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH changes.

The environmental impact of Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Findings from these studies suggest that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it suitable for eco-friendly applications.

In conclusion, Ethyl 3-(carboxymethyl)-4-hydrazinylbenzoate (CAS No. 1806568-86-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.